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Compound of Interest

Compound Name: (Dibutylamino)acetonitrile

Cat. No.: B101715 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (Dibutylamino)acetonitrile was not readily

available. The following guidance is based on the safety information for the closely related

compound (N-Butylamino)acetonitrile, as well as general safety protocols for aminonitriles and

acetonitrile. It is crucial to consult the specific SDS for any chemical before use and to conduct

a thorough risk assessment for your particular laboratory conditions.

(Dibutylamino)acetonitrile is a chemical compound that requires careful handling due to its

potential hazards. As an aminonitrile, it may exhibit toxicity if ingested, inhaled, or absorbed

through the skin.[1] Similar nitrile compounds are known to be flammable and can cause

serious eye irritation.[2] Therefore, adherence to strict safety protocols is essential to minimize

risk to researchers and laboratory personnel.

Quantitative Data for (N-Butylamino)acetonitrile
The following table summarizes available physical and chemical property data for the related

compound, (N-Butylamino)acetonitrile, to provide an indication of its characteristics.
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Property Value Unit

Molecular Formula C6H12N2

Molecular Weight 112.17 g/mol

Boiling Point 85 (at 9 mmHg) °C

Density 0.891 g/mL at 25°C

Refractive Index 1.434 (at 20°C)

Source: ChemicalBook[3]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

exposure to (Dibutylamino)acetonitrile. The following PPE is recommended:

Eye and Face Protection:

Wear tightly fitting chemical splash goggles that conform to ANSI Z87.1 standards.[4]

In situations with a high risk of splashing, a face shield should be worn in addition to

goggles.[4]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves offer good protection

against a variety of chemicals, including acids and bases, and are a suitable choice.[5][6]

Always inspect gloves for any signs of degradation or punctures before use.[4] For

prolonged or immersive contact, consider heavier-duty gloves and consult the

manufacturer's chemical resistance guide.

Protective Clothing: A flame-retardant and antistatic laboratory coat should be worn and

kept buttoned to protect against accidental skin contact.[2] Long pants and closed-toe,

closed-heel shoes are also required.[4] For tasks with a higher risk of splashes, a

chemically resistant apron or coveralls may be necessary.
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Respiratory Protection:

All handling of (Dibutylamino)acetonitrile should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[7]

If engineering controls are not sufficient to maintain exposure below acceptable limits, or

during emergency situations, a NIOSH-approved respirator with an appropriate cartridge

for organic vapors should be used.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling (Dibutylamino)acetonitrile will ensure a safe operational

workflow.

Preparation and Pre-Handling:

Risk Assessment: Before beginning any work, perform a thorough risk assessment for the

planned experiment.

Fume Hood: Confirm that the chemical fume hood is functioning correctly.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[7]

Gather Materials: Assemble all necessary equipment and reagents to minimize movement

in and out of the handling area.

Inspect PPE: Don all required PPE, carefully inspecting each item for damage.[4]

Handling the Chemical:

Dispensing: Carefully dispense the required amount of (Dibutylamino)acetonitrile within

the fume hood.

Avoid Inhalation and Contact: Keep the container opening away from your breathing zone

and avoid direct contact with skin and eyes.[7]
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Static Electricity: If the chemical is flammable, ground and bond containers and receiving

equipment to prevent static discharge.[2] Use non-sparking tools.[2]

Container Sealing: Keep the container tightly sealed when not in use to prevent the

release of vapors.[2]

Post-Handling and Cleanup:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and cleaning materials.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
Proper disposal of (Dibutylamino)acetonitrile and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing (Dibutylamino)acetonitrile, including excess reagent,

contaminated consumables (e.g., pipette tips, wipes), and rinse solutions, in a designated

and clearly labeled hazardous waste container.

The container must be made of a compatible material and have a secure, tight-fitting lid.

Storage of Waste:

Store the hazardous waste container in a cool, dry, and well-ventilated area, away from

incompatible materials and ignition sources.[2]

The storage area should have secondary containment to prevent the spread of material in

case of a leak.

Disposal Procedure:
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Dispose of the hazardous waste through your institution's designated hazardous waste

management program or a licensed hazardous waste disposal contractor.

Do not pour (Dibutylamino)acetonitrile or any of its waste down the drain.

First Aid Measures
In the event of an exposure, immediate action is critical.

Inhalation: Move the affected person to fresh air immediately.[7] If they are having difficulty

breathing, administer oxygen if you are trained to do so. Seek immediate medical attention.

[8]

Skin Contact: Immediately remove any contaminated clothing.[7] Wash the affected skin

area with copious amounts of soap and water for at least 15 minutes.[7] Seek medical

attention if irritation persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.

Ingestion: Do not induce vomiting.[7] Rinse the mouth with water. Seek immediate medical

attention.[2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

(Dibutylamino)acetonitrile, from initial preparation to final disposal.
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Start: Prepare for Handling

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Verify Fume Hood Operation

4. Handle Chemical in Fume Hood

5. Decontaminate Work Area

6. Collect Contaminated Waste

7. Remove PPE Correctly

8. Store and Dispose of Waste
via Hazardous Waste Program

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of (Dibutylamino)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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